Cas no 46323-68-6 (2-Propenamide,N-1H-benzimidazol-2-yl-)

• Product Name: 2-Propenamide,N-1H-benzimidazol-2-yl-
• CAS No: 46323-68-6
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 325519
• Update Time: 2024-01-28

2-Propenamide,N-1H-benzimidazol-2-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-1H-benzimidazol-2-yl-
• 2-Propenamide,N-1H-benzimidazol-2-yl-(9CI)

• Inchi： 1S/C10H9N3O/c1-2-9(14)13-10-11-7-5-3-4-6-8(7)12-10/h2-6H,1H2,(H2,11,12,13,14)
• InChI Key： FDTFYZPJIJCOJO-UHFFFAOYSA-N
• SMILES： C(NC1NC2=CC=CC=C2N=1)(=O)C=C

Computed Properties

• Exact Mass: 187.075
• Monoisotopic Mass: 187.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.8A^2